Cas no 16980-85-1 (1-Pentacosene)

• Product Name: 1-Pentacosene
• CAS No: 16980-85-1
• MF: C₂₅H₅₀
• MW: 350.664508342743
• CID: 1351701
• PubChem ID: 528972
• Update Time: 2025-04-20

1-Pentacosene Chemical and Physical Properties

Names and Identifiers

• 1-Pentacosene
• pentacos-1-ene
• 16980-85-1
• Pentacosene
• UNII-4NJA26G80G
• 4NJA26G80G
• LMFA11000326
• Q27147831
• BDWBGSCECOPTTH-UHFFFAOYSA-N
• CHEBI:78465
• n-C13H27CH=CH2
• A838053
• DTXSID40168759

• Inchi： 1S/C25H50/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h3H,1,4-25H2,2H3
• InChI Key： BDWBGSCECOPTTH-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCC)CCCCCCCCCCCC=C

Computed Properties

• Exact Mass: 350.3915
• Monoisotopic Mass: 350.391251595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 22
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7982 (estimate)
• Melting Point: 48.7°C
• Boiling Point: 394.61°C (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons